dimethyl 5-{[(tert-butylamino)carbonothioyl]amino}isophthalate

• IUPAC Name: dimethyl 5-(tert-butylcarbamothioylamino)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C15H20N2O4S/c1-15(2,3)17-14(22)16-11-7-9(12(18)20-4)6-10(8-11)13(19)21-5/h6-8H,1-5H3,(H2,16,17,22)
• InChI Key: VDVVWWVOSOZJOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)NC1=CC(=CC(=C1)C(=O)OC)C(=O)OC
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

Dimethyl 5-{[(tert-butylamino)carbonothioyl]amino}isophthalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DABCO-TSO and is a derivative of isophthalic acid.

Mechanism of Action

The mechanism of action of DABCO-TSO is not fully understood, but it is believed to act as a nucleophile and form a covalent bond with the target molecule. This covalent bond formation can lead to the inhibition of enzyme activity or the modulation of protein-protein interactions, which can result in various biological effects.
Biochemical and Physiological Effects
DABCO-TSO has been shown to exhibit various biochemical and physiological effects, depending on the target molecule and the concentration used. In vitro studies have shown that DABCO-TSO can inhibit the activity of various enzymes, such as acetylcholinesterase and carbonic anhydrase. In vivo studies have shown that DABCO-TSO can reduce the growth of cancer cells and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DABCO-TSO has several advantages for lab experiments, such as its ease of synthesis, high purity, and stability. However, DABCO-TSO also has some limitations, such as its potential toxicity and limited solubility in aqueous solutions. Therefore, caution should be taken when handling and using DABCO-TSO in lab experiments.

Future Directions

There are several future directions for the research on DABCO-TSO. One direction is to study its potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease. Another direction is to explore its applications in material science, such as the synthesis of new MOFs and COFs. Additionally, further studies are needed to understand the mechanism of action of DABCO-TSO and its potential toxicity.

Synthesis Methods

The synthesis of DABCO-TSO involves the reaction of isophthalic acid with tert-butyl isocyanide and carbon disulfide in the presence of a catalyst, such as triethylamine. The resulting intermediate is then reacted with dimethyl sulfate to obtain the final product. This synthesis method has been optimized to produce high yields of DABCO-TSO with good purity.

Scientific Research Applications

DABCO-TSO has been extensively studied for its potential applications in various fields, including organic synthesis, material science, and biomedical research. In organic synthesis, DABCO-TSO has been used as a reagent for the synthesis of various compounds, such as thioamides, thioesters, and thiocarbamates. In material science, DABCO-TSO has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In biomedical research, DABCO-TSO has been studied for its potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease.